molecular formula C11H12N4S2 B5678217 N-2,1,3-benzothiadiazol-5-yl-1-pyrrolidinecarbothioamide

N-2,1,3-benzothiadiazol-5-yl-1-pyrrolidinecarbothioamide

Cat. No. B5678217
M. Wt: 264.4 g/mol
InChI Key: ROWKHRWNMQPEIS-UHFFFAOYSA-N
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Description

The compounds related to N-2,1,3-benzothiadiazol-5-yl-1-pyrrolidinecarbothioamide are part of a broader class of chemicals known for their complex molecular structures and potential applications in various fields of chemistry and material science. These compounds, often involving benzothiazole moieties, are synthesized through intricate chemical reactions and possess unique physical and chemical properties.

Synthesis Analysis

The synthesis of related compounds, such as those involving benzothiazolyl-N-phenyl-2-pyridinecarbothioamide structures, is achieved through reactions that include the formation of palladium(ii) complexes. The synthesis involves specific conditions and reagents, leading to compounds with high stability constants and specific thermodynamic properties (Lawrence et al., 2015).

Molecular Structure Analysis

X-ray diffraction studies reveal detailed insights into the molecular structure of these compounds, including bond lengths, bond angles, and dihedral angles, providing a comprehensive understanding of their three-dimensional conformation (Rybakov et al., 2003).

Chemical Reactions and Properties

The chemical reactivity and properties of these compounds are influenced by their molecular structure. For example, the presence of a benzothiadiazole moiety can lead to the formation of complexes with metals such as palladium and copper, affecting their stability and reactivity. The kinetic and electrochemical properties of these complexes are studied to understand their potential applications and behavior in different chemical environments (Lawrence et al., 2015).

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structure, are crucial for understanding the behavior of these compounds under various conditions. These properties are determined using techniques such as X-ray diffraction and thermal analysis, providing insights into their stability and potential applications in different domains (Wang et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, potential for forming complexes, and electrochemical behavior, are central to the applications of these compounds. Studies involving the synthesis and characterization of related compounds shed light on their reactivity patterns, stability, and interactions with various chemical agents (Akhtaruzzaman et al., 2002).

properties

IUPAC Name

N-(2,1,3-benzothiadiazol-5-yl)pyrrolidine-1-carbothioamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12N4S2/c16-11(15-5-1-2-6-15)12-8-3-4-9-10(7-8)14-17-13-9/h3-4,7H,1-2,5-6H2,(H,12,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ROWKHRWNMQPEIS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)C(=S)NC2=CC3=NSN=C3C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12N4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,1,3-benzothiadiazol-5-yl)pyrrolidine-1-carbothioamide

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